1-(Cyclopentylamino)-3-(4-isopropyl-3-methylphenoxy)propan-2-ol hydrochloride

• IUPAC Name: 1-(cyclopentylamino)-3-(3-methyl-4-propan-2-ylphenoxy)propan-2-ol;hydrochloride
• InChI: InChI=1S/C18H29NO2.ClH/c1-13(2)18-9-8-17(10-14(18)3)21-12-16(20)11-19-15-6-4-5-7-15;/h8-10,13,15-16,19-20H,4-7,11-12H2,1-3H3;1H
• InChI Key: ZIYCFNOBSWDVLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(CNC2CCCC2)O)C(C)C.Cl
• Molecular Formula: C18H30ClNO2
• Molecular Weight: 327.9 g/mol

Description

1-(Cyclopentylamino)-3-(4-isopropyl-3-methylphenoxy)propan-2-ol hydrochloride, also known as ICI 118,551, is a selective beta-2 adrenergic receptor antagonist. It is commonly used in scientific research to study the physiological effects of beta-2 adrenergic receptors and their signaling pathways.

Scientific Research Applications

Synthesis and Biological Activity

• Antimicrobial and Antiradical Activity : Research by Čižmáriková et al. (2020) explored the synthesis of compounds related to beta blockers, including structures similar to 1-(Cyclopentylamino)-3-(4-isopropyl-3-methylphenoxy)propan-2-ol hydrochloride, assessing their antimicrobial and antioxidant activities. The study indicated that these compounds exhibit lower biological activities compared to certain beta-blocker types, highlighting their potential in developing new antimicrobial and antioxidant agents [Čižmáriková et al., 2020].

• β-Adrenergic Blocking Activity : Jindal et al. (2003) synthesized compounds with structures analogous to 1-(Cyclopentylamino)-3-(4-isopropyl-3-methylphenoxy)propan-2-ol hydrochloride. These compounds were evaluated for their β-adrenergic blocking activity using various models, demonstrating non-selective β-adrenergic receptor affinity. This research contributes to the understanding of the pharmacological properties of such compounds [Jindal et al., 2003].

Material Science Applications

• Polypropylene Thermostabilizers : Aghamali̇yev et al. (2018) worked on synthesizing 2-hydroxy-3-(methylcyclohexenyl-isopropyl)-5-methylbenzylaminoethylnonylimidazolines, evaluating their potential as thermostabilizers for polypropylene. This research indicates the application of structurally similar compounds in enhancing the thermal stability of polymeric materials [Aghamali̇yev et al., 2018].

Organic Chemistry

• Novel Synthesis Techniques : Research into novel synthesis techniques for creating 1-(Cyclopentylamino)-3-(4-isopropyl-3-methylphenoxy)propan-2-ol hydrochloride and related compounds offers insights into more efficient and environmentally friendly methods. For example, Gabriele et al. (2008) reported a novel approach for synthesizing 2-functionalized benzofurans, which could potentially be adapted for synthesizing compounds with similar structures, demonstrating the versatility and innovation in organic synthesis [Gabriele et al., 2008].